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Compound of Interest

Compound Name: Melengestrol-d5

Cat. No.: B12407045 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a deuterated standard like Melengestrol-d5 is a critical document that guarantees its

identity, purity, and suitability for quantitative analysis. This guide provides an in-depth

explanation of the typical components found in a Melengestrol-d5 CoA, complete with detailed

experimental protocols and data interpretation.

Melengestrol-d5, a deuterated analog of the synthetic progestin Melengestrol Acetate, is

primarily used as an internal standard in mass spectrometry-based assays. Its physical and

chemical properties are nearly identical to the unlabeled compound, but its increased mass

allows for clear differentiation in a mass spectrometer.

Compound Identification and Specifications
The initial section of the CoA provides fundamental information about the compound.
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Parameter Specification Source

Chemical Name

17α-Acetoxy-6-methyl-16-

methylenepregna-4,6-diene-

3,20-dione-d5

[1][2]

CAS Number 2919-66-6 (for unlabeled) [1][2]

Molecular Formula C₂₅H₂₇D₅O₄ [1]

Molecular Weight 401.56 g/mol

Appearance Off-white to light yellow powder

Melting Point 224-226°C (for unlabeled)

Quantitative Analysis: Purity and Isotopic
Enrichment
This section is crucial for ensuring the accuracy of quantitative experiments. The data is

typically generated using High-Performance Liquid Chromatography (HPLC) for chemical purity

and Mass Spectrometry (MS) for isotopic purity.

Table 2.1: Chemical Purity

Test Method Result

Purity by HPLC UV detection at 251 nm ≥98%

Table 2.2: Isotopic Purity

Test Method Result

Isotopic Enrichment LC-MS/MS ≥99% Deuterium incorporation

Isotopic Distribution LC-MS/MS
d5: ≥99%, d4: <1%, d0-d3: Not

detected
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Experimental Protocols
Detailed methodologies are essential for replicating and validating the results presented in the

CoA.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method separates Melengestrol-d5 from any non-deuterated or other chemical impurities.

Instrumentation: A standard HPLC system with a UV detector.

Column: Octadecylsilanized silica gel column (e.g., C18, 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient elution using a mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 251 nm.

Injection Volume: 10 µL.

Quantification: The peak area of Melengestrol-d5 is compared to the total peak area of all

components to determine purity.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Isotopic Purity and Quantification
LC-MS/MS is a highly sensitive and specific technique used to confirm the identity, isotopic

enrichment, and concentration of Melengestrol-d5.

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.

Ionization Mode: Positive ion electrospray ionization (ESI+).

Sample Preparation: The reference standard is dissolved in a suitable solvent like methanol

or acetonitrile to a known concentration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12407045?utm_src=pdf-body
https://www.benchchem.com/product/b12407045?utm_src=pdf-body
https://www.benchchem.com/product/b12407045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatographic Conditions: Similar to the HPLC method described above to ensure good

separation.

Mass Spectrometry:

Parent Ion (Q1): The mass-to-charge ratio (m/z) of the deuterated molecule is selected

(e.g., m/z 402.3 for [M+H]⁺).

Product Ion (Q3): The parent ion is fragmented, and a specific fragment ion is monitored

for quantification.

Data Analysis: The isotopic distribution is determined by analyzing the mass spectrum of the

parent ion, confirming the high abundance of the d5 species.

Visualizing the Workflow and Data Relationships
Diagrams can effectively illustrate the logical flow of the analysis and the structure of the data.
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Analytical workflow for Melengestrol-d5 certification.

This workflow diagram illustrates the progression from synthesis and purification to the

analytical techniques used to generate the data presented in the Certificate of Analysis.
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Methodology
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determined by determined by
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Logical structure of a Melengestrol-d5 CoA.

This diagram shows the hierarchical relationship of the information contained within a typical

Certificate of Analysis, linking the presented data to the methodologies used for their

determination.

In conclusion, a thorough understanding of the Melengestrol-d5 Certificate of Analysis is

paramount for ensuring the quality and accuracy of research and development activities. By

carefully examining the identification, quantitative data, and experimental protocols, scientists

can confidently use this deuterated standard in their analytical workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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